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Compound of Interest

Compound Name:
Kaempferol-3-O-robinoside-7-O-

glucoside

Cat. No.: B12380189 Get Quote

An In-depth Technical Guide on a Promising Flavonol Triglycoside

Introduction
Kaempferol-3-O-robinoside-7-O-glucoside is a complex flavonol triglycoside, a class of

flavonoids known for their potential therapeutic properties. This document provides a

comprehensive overview of the current scientific literature on this specific compound, tailored

for researchers, scientists, and professionals in drug development. While research on this

particular glycoside is still emerging, this guide synthesizes the available data on its structure,

natural sources, and a comparative analysis of its potential bioactivities based on related

kaempferol glycosides.

Chemical Structure and Properties
Kaempferol-3-O-robinoside-7-O-glucoside is characterized by a central kaempferol aglycone

linked to three sugar moieties. Its chemical structure has been elucidated using advanced

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and mass

spectrometry.[1]

Table 1: Physicochemical Properties of Kaempferol-3-O-robinoside-7-O-glucoside
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Property Value Reference

Molecular Formula C₃₃H₄₀O₂₀ [2]

Molecular Weight 756.66 g/mol

CAS Number 114924-89-9 [2]

Natural Sources
Withania somnifera

(Ashwagandha)
[3]

Natural Occurrence and Isolation
Kaempferol-3-O-robinoside-7-O-glucoside has been identified as a constituent of Withania

somnifera, a plant widely used in traditional Ayurvedic medicine.[3][4] The isolation and

characterization of this compound from the aerial parts of the plant have been described in the

literature, providing a basis for its further investigation.[3]

A general workflow for the isolation of flavonoid glycosides from plant material is depicted

below.
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Figure 1: Generalized workflow for the isolation of Kaempferol-3-O-robinoside-7-O-
glucoside.

Biological Activities and Therapeutic Potential
Direct studies on the biological activities of Kaempferol-3-O-robinoside-7-O-glucoside are

limited. However, extensive research on its aglycone, kaempferol, and other kaempferol
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glycosides provides a strong basis for predicting its potential therapeutic effects, including

antioxidant, anti-inflammatory, and anticancer properties.[5][6][7][8][9][10][11]

A comparative study on kaempferol and its simpler glycosides (kaempferol-7-O-glucoside,

kaempferol-3-O-rhamnoside, and kaempferol-3-O-rutinoside) demonstrated that the aglycone,

kaempferol, generally exhibits stronger biological activity.[5][6] This suggests that the glycosidic

moieties may influence the bioavailability and activity of the parent molecule.

Table 2: Comparative IC₅₀ Values of Kaempferol and Related Glycosides in Cancer Cell Lines

Compound HepG2 (μM) CT26 (μM) B16F1 (μM) Reference

Kaempferol 30.92 88.02 70.67 [6]

Kaempferol-7-O-

glucoside
>100 >100 >100 [6]

Kaempferol-3-O-

rhamnoside
>100 >100 >100 [6]

Kaempferol-3-O-

rutinoside
>100 >100 >100 [6]

Table 3: Comparative Antioxidant Activity of Kaempferol and Related Glycosides

Compound
DPPH Radical
Scavenging
Activity

ABTS Radical
Scavenging
Activity

Reference

Kaempferol Strongest Strongest [5][6]

Kaempferol-7-O-

glucoside
Moderate Moderate [5][6]

Kaempferol-3-O-

rhamnoside
Weak Weak [5][6]

Kaempferol-3-O-

rutinoside
Weak Weak [5][6]
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Potential Signaling Pathways
Based on the known mechanisms of kaempferol, it is hypothesized that Kaempferol-3-O-
robinoside-7-O-glucoside, upon potential hydrolysis to its aglycone, could modulate key

signaling pathways involved in inflammation and cancer.
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Figure 2: Hypothesized modulation of inflammatory signaling pathways by the aglycone of
Kaempferol-3-O-robinoside-7-O-glucoside.

Experimental Protocols
Detailed experimental protocols for assessing the biological activities of Kaempferol-3-O-
robinoside-7-O-glucoside are not yet published. However, methodologies used for similar
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kaempferol glycosides can be adapted.

Antioxidant Activity Assays
DPPH Radical Scavenging Assay: This assay is based on the reduction of the stable 2,2-

diphenyl-1-picrylhydrazyl (DPPH) radical by an antioxidant. The change in absorbance is

measured spectrophotometrically.

ABTS Radical Cation Scavenging Assay: This assay involves the generation of the ABTS

radical cation, and the scavenging activity is determined by the decrease in its absorbance.

Anti-inflammatory Activity Assays
Nitric Oxide (NO) Inhibition Assay in Macrophages: Lipopolysaccharide (LPS)-stimulated

RAW 264.7 macrophages are a common model to assess anti-inflammatory activity. The

inhibition of NO production in the culture medium is measured using the Griess reagent.

Measurement of Pro-inflammatory Cytokines: The levels of pro-inflammatory cytokines such

as TNF-α, IL-6, and IL-1β in the supernatant of LPS-stimulated macrophages can be

quantified using ELISA kits.

Anticancer Activity Assays
Cell Viability Assay (MTT Assay): This colorimetric assay is used to assess the cytotoxic

effects of the compound on various cancer cell lines. The reduction of MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by metabolically active cells results in

a purple formazan product.

Apoptosis Assays: The induction of apoptosis can be evaluated by methods such as Annexin

V-FITC/propidium iodide staining followed by flow cytometry, and Western blot analysis for

apoptosis-related proteins like caspases and Bax/Bcl-2.

Conclusion and Future Directions
Kaempferol-3-O-robinoside-7-O-glucoside is a structurally defined flavonol triglycoside with

a promising, yet largely unexplored, therapeutic potential. While its presence in the medicinally

important plant Withania somnifera is established, dedicated studies on its biological activities

are conspicuously absent from the current literature. Future research should focus on:
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Comprehensive Biological Screening: Systematic evaluation of its antioxidant, anti-

inflammatory, anticancer, and other potential bioactivities using established in vitro and in

vivo models.

Mechanistic Studies: Elucidation of the specific signaling pathways modulated by this

compound.

Pharmacokinetic Profiling: Investigation of its absorption, distribution, metabolism, and

excretion (ADME) properties to understand its bioavailability and potential as a therapeutic

agent.

Comparative Analyses: Direct comparison of its bioactivities with its aglycone, kaempferol,

and other related glycosides to understand the structure-activity relationship.

This technical guide serves as a foundational resource to stimulate and guide future research

into the pharmacological properties of Kaempferol-3-O-robinoside-7-O-glucoside, a

molecule that holds potential for the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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